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Compound of Interest

Compound Name: 4-Chloro-1-isopropyl-1H-pyrazole

CAS No.: 1205921-77-2

Cat. No.: B3039572

Get Quote

Technical Safety Monograph: 4-Chloro-1-isopropyl-1H-pyrazole

Document Control:
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Classification: Restricted / Laboratory Use Only

Executive Summary & Scope
This technical guide provides an in-depth safety and handling analysis of 4-Chloro-1-
isopropyl-1H-pyrazole (CAS: 1205921-77-2). Unlike generic Safety Data Sheets (SDS) that

often rely on default algorithms, this monograph integrates structural activity relationships

(SAR) and practical laboratory experience to address specific risks associated with

halogenated nitrogen heterocycles in drug discovery.

Target Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.
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Core Application: This compound is a critical scaffold in the synthesis of kinase inhibitors and

agrochemicals, serving as a robust bioisostere for phenyl and heteroaryl rings. Its handling

requires specific attention to its lipophilicity and potential for dermal absorption.[1]

Chemical Identity & Physicochemical Profile
Accurate identification is the first line of defense. The isopropyl group at the N1 position

significantly alters the physical properties compared to the parent 4-chloropyrazole, lowering

the melting point and increasing solubility in organic solvents.

Parameter Technical Specification

Chemical Name 4-Chloro-1-isopropyl-1H-pyrazole

Synonyms
1-Isopropyl-4-chloropyrazole; 4-Chloro-1-

(propan-2-yl)-1H-pyrazole

CAS Number 1205921-77-2

Molecular Formula C₆H₉ClN₂

Molecular Weight 144.60 g/mol

Physical State
Viscous Liquid or Low-Melting Solid (Dependent

on purity/polymorph)

Solubility
Soluble in DMSO, MeOH, DCM, EtOAc;

Sparingly soluble in water.[2][3][4]

LogP (Predicted) ~2.0 - 2.5 (Moderate Lipophilicity)

Hazard Identification (GHS Classification)
While specific toxicological data (LD50) for this exact CAS may be limited, "read-across"

methodology from structural analogs (e.g., 4-chloropyrazole, 1-methyl-4-chloropyrazole)

dictates the following conservative classification.

GHS Label Elements
Signal Word:WARNING
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Pictograms:

(Irritant/Acute Tox)

Hazard Statements (H-Codes)
Code Statement Scientific Context

H302 Harmful if swallowed.

Pyrazoles can interfere with

metabolic enzymes (e.g.,

alcohol dehydrogenase).

H315 Causes skin irritation.

The lipophilic isopropyl group

facilitates penetration of the

stratum corneum.

H319
Causes serious eye irritation.

[5]

Nitrogen lone pairs can act as

Lewis bases, irritating mucous

membranes.

H335
May cause respiratory

irritation.

Relevant if heated or

aerosolized during transfer.

Precautionary Statements (P-Codes)
P261: Avoid breathing mist/vapors.

P280: Wear protective gloves (Nitrile > 0.11mm) and eye protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses.[5]

Advanced Handling & Storage Protocols
As a Senior Application Scientist, I recommend protocols that go beyond "Keep cool." The

stability of the C-Cl bond and the N-isopropyl group dictates specific environmental controls.

Storage Architecture
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Temperature: Store at 2–8°C. While the compound is chemically stable at room temperature,

cold storage prevents slow discoloration (oxidation of trace impurities).

Atmosphere: Store under Inert Gas (Argon or Nitrogen). Pyrazoles are hygroscopic; moisture

uptake can complicate subsequent stoichiometry in water-sensitive reactions (e.g., lithiation).

Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and cap

corrosion.

Reaction Safety: The "Coupling" Risk
This compound is frequently used in Suzuki-Miyaura or Buchwald-Hartwig couplings.

Risk: The C-Cl bond is less reactive than C-Br or C-I. High temperatures (>100°C) and

strong bases (KOtBu, Cs₂CO₃) are often required.

Protocol:

Use pressure-rated vials (microwave vials) for heating above boiling points of solvents.

Palladium Waste: All reaction waste containing Pd-catalysts and this halogenated

heterocycle must be segregated into "Heavy Metal / Halogenated" waste streams.

Operational Workflow Diagram
The following diagram outlines the safe lifecycle of the compound within a research lab,

emphasizing the decision loops for physical state handling.
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Figure 1: Operational safety workflow distinguishing handling based on the physical state of the

compound.

Emergency Response & Toxicology Logic
Reactivity & Metabolic Logic
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Understanding why a compound is toxic is crucial for treatment. The diagram below illustrates

the potential reactivity profile of the scaffold.

4-Chloro-1-isopropyl-
pyrazole
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(CYP450)Ingestion

Dermal Absorption
(Lipophilic iPr group)

Direct Contact

N-Dealkylation
(Releases Acetone)
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(Toxic Metabolite)

Bioaccumulation

Click to download full resolution via product page

Figure 2: Potential metabolic pathway and absorption logic. The isopropyl group enhances skin

absorption, while metabolism may release the more toxic N-unsubstituted pyrazole.

Spill Response Protocol
Evacuate: Isolate the immediate area (10-meter radius).

PPE: Don double nitrile gloves, lab coat, and safety goggles. If heating was involved, use a

half-mask respirator with organic vapor cartridges.

Containment:

Liquid: Adsorb with vermiculite or sand. Do NOT use sawdust (fire risk with oxidizers).

Solid: Dampen with water to prevent dust, then sweep.

Decontamination: Clean surface with a dilute soap solution followed by ethanol. Pyrazoles

are often persistent; ensure thorough cleaning to prevent cross-contamination of future

experiments.

Waste Disposal & Environmental Compliance
Disposal must adhere to RCRA (USA) or List of Wastes (EU) regulations.

Classification: Halogenated Organic Solvent/Compound.
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Waste Code (EU): 07 01 03* (organic halogenated solvents, washing liquids and mother

liquors).

Protocol:

Dissolve waste material in a compatible combustible solvent (e.g., acetone or ethanol).

Transfer to a container labeled "Halogenated Organic Waste."

Do NOT mix with acidic aqueous waste streams if cyanide reagents were used in

subsequent steps (risk of HCN generation, though not intrinsic to this specific compound).

Incineration requires a facility equipped with scrubbers to handle HCl generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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